Cas no 61666-02-2 (Butanoic acid, 3-methyl-, 1-phenyl-1,4-pentadienyl ester)

• Product Name: Butanoic acid, 3-methyl-, 1-phenyl-1,4-pentadienyl ester
• CAS No: 61666-02-2
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 470902
• PubChem ID: 71393631
• Update Time: 2025-04-19

Butanoic acid, 3-methyl-, 1-phenyl-1,4-pentadienyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-methyl-, 1-phenyl-1,4-pentadienyl ester
• 1-phenylpenta-1,4-dienyl 3-methylbutanoate
• DTXSID10815389
• 61666-02-2
• 1-Phenylpenta-1,4-dien-1-yl 3-methylbutanoate

• Inchi： 1S/C16H20O2/c1-4-5-11-15(14-9-7-6-8-10-14)18-16(17)12-13(2)3/h4,6-11,13H,1,5,12H2,2-3H3
• InChI Key： YGQCNDJDYOFFLD-UHFFFAOYSA-N
• SMILES： O(C(=CCC=C)C1C=CC=CC=1)C(CC(C)C)=O

Computed Properties

• Exact Mass: 244.1464
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3